2-(4-Bromophenyl)-5-ethyl-1,3,4-oxadiazole

• Molecular Formula: C10H9BrN2O
• Molecular Weight: 253.09 g/mol
• IUPAC Name: 2-(4-bromophenyl)-5-ethyl-1,3,4-oxadiazole
• InChI: InChI=1S/C10H9BrN2O/c1-2-9-12-13-10(14-9)7-3-5-8(11)6-4-7/h3-6H,2H2,1H3
• InChI Key: QMWMQSLANBPILG-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN=C(O1)C2=CC=C(C=C2)Br

Description

2-(4-Bromophenyl)-5-ethyl-1,3,4-oxadiazole is a useful research compound. Its molecular formula is C10H9BrN2O and its molecular weight is 253.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 4-bromobenzoic acid hydrazide (3.23 g) and triethylorthopropionate (25 ml) was heated at reflux for 7 hours. The mixture was evaporated to give a solid which was recrystallised from ethyl acetate to give 2-(4-bromphenyl)-5-ethyl-1,3,4-oxadiazole (3.65 g), as a solid, m.p. 101°-102° C.; microanalysis found: C, 47.3; H, 3.6; N, 10.9%; C10H9BrN2O requires: C, 47.5; H, 3.58; N, 11.1%; NMR(CDCl3): 1.44(3H,t), 2.96(2H,q), 7.65(2H,d) and 7.90(2h,D); m/z 253(M+H).